Cas no 959699-02-6 (1,6-dimethyl-1,2,3,4-tetrahydroquinolin-4-one)

1,6-dimethyl-1,2,3,4-tetrahydroquinolin-4-one structure
959699-02-6 structure
Product Name:1,6-dimethyl-1,2,3,4-tetrahydroquinolin-4-one
CAS No:959699-02-6
MF:C11H13NO
MW:175.227022886276
MDL:MFCD00561543
CID:1094830
PubChem ID:25148499
Update Time:2024-10-25

1,6-dimethyl-1,2,3,4-tetrahydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1,6-Dimethyl-2,3-dihydroquinolin-4(1H)-one
    • 1,6-dimethyl-2,3-dihydroquinolin-4-one
    • 1,6-DIMETHYL-1,2,3,4-TETRAHYDROQUINOLIN-4-ONE
    • FCH1179368
    • MB01307
    • AK149880
    • AX8287106
    • 1,6-dimethyl-2,3-dihydro-1H-quinolin-4-one
    • 1,6-Dimethyl-1,2,3,4-tetrahydroquinoline-4-one
    • 2,3-Dihydro-1,6-dimethyl-4(1H)-quinolinone (ACI)
    • BS-18277
    • MFCD00561543
    • N16797
    • DB-322710
    • 959699-02-6
    • AKOS022189438
    • CS-0162871
    • 1,6-dimethyl-1,2,3,4-tetrahydroquinolin-4-one
    • MDL: MFCD00561543
    • Inchi: 1S/C11H13NO/c1-8-3-4-10-9(7-8)11(13)5-6-12(10)2/h3-4,7H,5-6H2,1-2H3
    • InChI Key: GSDJEBMYWQSYKO-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C)C2C1=CC(C)=CC=2

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • XLogP3: 1.9

1,6-dimethyl-1,2,3,4-tetrahydroquinolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1,6-dimethyl-1,2,3,4-tetrahydroquinolin-4-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene ;  72 h, 110 °C
Reference
Intramolecular Pd(0)-catalyzed reactions of β-(2-iodoanilino) carboxamides: enolate arylation and nucleophilic substitution at the carboxamide group
Sole, Daniel; Serrano, Olga, Journal of Organic Chemistry, 2008, 73(23), 9372-9378

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  2 h, rt
1.2 12 h, 80 °C
1.3 Solvents: Water ;  80 °C
Reference
Formation of Acridones by Ethylene Extrusion in the Reaction of Arynes with β-Lactams and Dihydroquinolinones
Fang, Yuesi; Rogness, Donald C.; Larock, Richard C.; Shi, Feng, Journal of Organic Chemistry, 2012, 77(14), 6262-6270

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine ,  Tripotassium phosphate Catalysts: Palladium diacetate ,  Tri-o-tolylphosphine Solvents: Toluene ;  72 h, 110 °C
Reference
Palladium-catalyzed intramolecular nucleophilic substitution at the alkoxycarbonyl group
Sole, Daniel; Serrano, Olga, Angewandte Chemie, 2007, 46(38), 7270-7272

1,6-dimethyl-1,2,3,4-tetrahydroquinolin-4-one Raw materials

1,6-dimethyl-1,2,3,4-tetrahydroquinolin-4-one Preparation Products

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